2-Chloro-5-benzoylaminopyridine

• Molecular Formula: C12H9ClN2O
• Molecular Weight: 232.66 g/mol
• IUPAC Name: N-(6-chloropyridin-3-yl)benzamide
• InChI: InChI=1S/C12H9ClN2O/c13-11-7-6-10(8-14-11)15-12(16)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key: WZGWPMLQVNDIDS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CN=C(C=C2)Cl

Description

2-Chloro-5-benzoylaminopyridine is a useful research compound. Its molecular formula is C12H9ClN2O and its molecular weight is 232.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.25 g (0.1 mol) of 2-chloro-5-aminomethylpyridine and 11.1 g (0.11 mol) of triethylamine are dissolved in 150 ml of methylene chloride. 14.8 g (0.105 mol) of benzoyl chloride are then added dropwise at about 20° C. and the reaction mixture is subsequently stirred overnight at room temperature. It is washed three times with water and the organic phase is dried and concentrated. 24.6 g (99.8% of theory) of 2-chloro-5-benzoylaminopyridine are obtained as white crystals of melting point 118°-120° C.